Cas no 876-07-3 (4-Bromomethyl benzoyl bromide)

4-Bromomethyl benzoyl bromide structure
4-Bromomethyl benzoyl bromide structure
Product Name:4-Bromomethyl benzoyl bromide
CAS No:876-07-3
MF:C8H6Br2O
MW:277.940640926361
CID:654664
PubChem ID:24877722
Update Time:2024-12-09

4-Bromomethyl benzoyl bromide Chemical and Physical Properties

Names and Identifiers

    • Benzoyl bromide, 4-(bromomethyl)-
    • 4-Bromomethyl benzoyl bromide
    • 4-(bromomethyl)benzoyl bromide
    • 4-Brommethyl-benzoylbromid
    • Benzoyl bromide,4-(bromomethyl)
    • p-BROMOMETHYL BENZOYL BROMIDE
    • 4-Bromomethylbenzoyl bromide
    • p-Bromomethylbenzoyl bromide
    • 4-(Bromomethyl)benzoyl bromide (ACI)
    • p-Toluoyl bromide, α-bromo- (6CI, 7CI, 8CI)
    • p-(Bromomethyl)benzoyl bromide
    • α-Bromo-p-toluoyl bromide
    • Inchi： 1S/C8H6Br2O/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4H,5H2
    • InChI Key： VUYGJYAPDGKPBF-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(CBr)=CC=1)Br

Computed Properties

  • Exact Mass: 275.87900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Melting Point: 57-61 °C (lit.)
  • Boiling Point: 100-112 °C/0.5 mmHg(lit.)
  • PSA: 17.07000
  • LogP: 3.11660
  • Solubility: Not determined

4-Bromomethyl benzoyl bromide Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 35
  • Safety Instruction： S26; S27; S36/37/39
  • Hazardous Material Identification： C
  • HazardClass：8
  • Risk Phrases：R35

4-Bromomethyl benzoyl bromide Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Bromomethyl benzoyl bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
529990-5G
4-Bromomethyl benzoyl bromide
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5g
 ¥1204.06 2023-12-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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4-Bromomethyl benzoyl bromide
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 ¥4571.54 2023-12-05
TRC
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4-Bromomethyl benzoyl bromide
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 $ 140.00 2022-06-07
TRC
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4-Bromomethyl benzoyl bromide
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 $ 205.00 2022-06-07
TRC
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4-Bromomethyl benzoyl bromide
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SHENG KE LU SI SHENG WU JI SHU
sc-252134-5 g
4-Bromomethyl benzoyl bromide,
 876-07-3 96%
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 ￥564.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
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4-Bromomethyl benzoyl bromide,
 876-07-3 96%
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 ￥564.00 2023-09-05
Aaron
AR003LP6-5g
4-Bromomethyl benzoyl bromide
 876-07-3
5g
 $237.00 2023-12-14
1PlusChem
1P003LGU-1g
4-Bromomethyl benzoyl bromide
 876-07-3 95%
1g
 $165.00 2024-04-20
1PlusChem
1P003LGU-2g
4-Bromomethyl benzoyl bromide
 876-07-3 95%
2g
 $218.00 2024-04-20

4-Bromomethyl benzoyl bromide Production Method

Production Method 1

876-07-3 876-07-3
Reaction Conditions
Reference
Vapor-phase nitration catalysts and their use
, European Patent Organization, , ,

Production Method 2

876-07-3 876-07-3
Reaction Conditions
Reference
Preparation of aromatic diamines as intermediates for agrochemicals, pharmaceuticals, and heat-resistant polymers
, Japan, , ,

4-Bromomethyl benzoyl bromide Preparation Products

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